![molecular formula C6H10N2O2 B8074686 3-Amino-3-methylpiperidine-2,6-dione](/img/structure/B8074686.png)
3-Amino-3-methylpiperidine-2,6-dione
Overview
Description
3-Amino-3-methylpiperidine-2,6-dione is a useful research compound. Its molecular formula is C6H10N2O2 and its molecular weight is 142.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
3-Amino-3-methylpiperidine-2,6-dione derivatives have been studied for their selective inhibition of the aromatase enzyme, which is crucial in estrogen synthesis. This is particularly relevant in the treatment of estrogen-dependent diseases such as breast cancer (Foster et al., 1985).
Modifications to the amino group in this compound, like relocating it to the ethyl side chain, have been investigated to enhance its aromatase-inhibitory activity, which is significant for developing more effective cancer treatments (Moniz & Hammond, 1997).
Studies have also explored the structural features of this compound analogues that contribute to inhibiting the cholesterol side-chain cleavage enzyme system desmolase. This enzyme is a target in hormone-dependent mammary tumors (Foster et al., 1983).
The compound and its derivatives have been recognized as versatile organic substrates, useful in synthesizing natural products and analogues, or serving as precursors for interesting α-amino or α-keto acid derivatives (Liebscher & Jin, 1999).
It's used in synthesizing various compounds, including fluorescence probes for tracing biological pathways. This demonstrates its application in biochemical research and diagnostics (Prior et al., 2014).
Enantiomeric separation studies of drugs with a piperidine-2,6-dione structure, including this compound, have been conducted to understand their chromatographic properties, which is important in pharmaceutical production (Overbeke et al., 1997).
properties
IUPAC Name |
3-amino-3-methylpiperidine-2,6-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O2/c1-6(7)3-2-4(9)8-5(6)10/h2-3,7H2,1H3,(H,8,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTOYMYCNCNHMRN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(=O)NC1=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.